Cas no 133397-25-8 (L-erythro-L-gulo-Octitol,8-amino-8-deoxy- (9CI))

• Product Name: L-erythro-L-gulo-Octitol,8-amino-8-deoxy- (9CI)
• CAS No: 133397-25-8
• MF: C₈H₁₉NO₇
• MW: 241.238963365555
• CID: 213199
• PubChem ID: 195744
• Update Time: 2025-04-19

L-erythro-L-gulo-Octitol,8-amino-8-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-erythro-L-gulo-Octitol,8-amino-8-deoxy- (9CI)
• glucotalooctamine
• 1-amino-1-deoxy-D-erythro-L-ido-octitol
• D-Gluco-L-talooctamine
• 133397-25-8
• (2R,3R,4S,5S,6R,7S)-8-aminooctane-1,2,3,4,5,6,7-heptol
• 1-Amino-1-deoxyoctitol
• DTXSID00928093

• Inchi： 1S/C8H19NO7/c9-1-3(11)5(13)7(15)8(16)6(14)4(12)2-10/h3-8,10-16H,1-2,9H2/t3-,4+,5+,6+,7-,8-/m0/s1
• InChI Key： KGQLHIBPZMFCTC-BZFXHQDJSA-N
• SMILES： O[C@@H]([C@@H]([C@H](CN)O)O)[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 241.11617
• Monoisotopic Mass: 241.116152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.6
• Topological Polar Surface Area: 168

Experimental Properties

• Density: 1.618
• Boiling Point: 654.7°Cat760mmHg
• Flash Point: 349.7°C
• Refractive Index: 1.631
• PSA: 167.63